N-(4-bromophenyl)-2-(2-(3,4-dimethylphenyl)-8-methoxy-3-oxo-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide

• IUPAC Name: N-(4-bromophenyl)-2-[2-(3,4-dimethylphenyl)-8-methoxy-3-oxo-4H-chromeno[2,3-c]pyrazol-1-yl]acetamide
• InChI: InChI=1S/C27H24BrN3O4/c1-16-7-12-21(13-17(16)2)31-26(33)22-14-18-5-4-6-23(34-3)25(18)35-27(22)30(31)15-24(32)29-20-10-8-19(28)9-11-20/h4-13H,14-15H2,1-3H3,(H,29,32)
• InChI Key: GYACMLRUEZZALV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C(=O)C3=C(N2CC(=O)NC4=CC=C(C=C4)Br)OC5=C(C3)C=CC=C5OC)C
• Molecular Formula: C27H24BrN3O4
• Molecular Weight: 534.4 g/mol

Description

N-(4-bromophenyl)-2-(2-(3,4-dimethylphenyl)-8-methoxy-3-oxo-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C27H24BrN3O4 and its molecular weight is 534.41. The purity is usually 95%.
BenchChem offers high-quality N-(4-bromophenyl)-2-(2-(3,4-dimethylphenyl)-8-methoxy-3-oxo-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-bromophenyl)-2-(2-(3,4-dimethylphenyl)-8-methoxy-3-oxo-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Structural Analysis

Research on compounds similar to "N-(4-bromophenyl)-2-(2-(3,4-dimethylphenyl)-8-methoxy-3-oxo-2,3-dihydrochromeno[2,3-c]pyrazol-1(4H)-yl)acetamide" often focuses on chemical synthesis and structural analysis. Studies have shown the synthesis of various acetamide derivatives and their characterization using techniques such as infrared spectrophotometry (IR), nuclear magnetic resonance spectroscopy (NMR), and X-ray crystallography. These studies provide insights into the molecular structures and potential chemical properties of such compounds (Chkirate et al., 2019).

Antioxidant Activity

Investigations into the antioxidant properties of pyrazole-acetamide derivatives have been conducted to evaluate their effectiveness in scavenging free radicals. Such studies are crucial for understanding the potential applications of these compounds in preventing oxidative stress-related damage (Chkirate et al., 2019).

Antimicrobial and Antifungal Activities

Research has also explored the antimicrobial and antifungal activities of similar compounds. By synthesizing and testing various derivatives, scientists aim to identify new agents that could be effective against resistant strains of bacteria and fungi. Such studies contribute to the development of new pharmaceuticals and healthcare products (Patel et al., 2013).